![molecular formula C11H11NO2S B010435 Ethyl 2-methyl-1,3-benzothiazole-6-carboxylate CAS No. 103646-25-9](/img/structure/B10435.png)
Ethyl 2-methyl-1,3-benzothiazole-6-carboxylate
Overview
Description
Ethyl 2-methyl-1,3-benzothiazole-6-carboxylate (EMBC) is a synthetic compound that has recently gained attention for its potential use in a variety of scientific research applications. This compound has been studied in detail for its ability to affect biochemical and physiological processes, as well as its potential for use in laboratory experiments.
Scientific Research Applications
Synthesis and Biological Activities
Ethyl 2-methyl-1,3-benzothiazole-6-carboxylate and its derivatives are often synthesized for their potential biological activities. For instance, ethyl esters of imidazo[2,1-b]thiazole and imidazobenzothiazole derivatives, related to this compound, have been studied for their anti-inflammatory, analgesic, antipyretic activities, and ulcerogenic potential (Abignente et al., 1983). Similarly, novel benzothiazole derivatives, including ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate, have been synthesized and evaluated for antibacterial, antioxidant, and antitubercular activities (Bhoi et al., 2016).
Medicinal Chemistry
In medicinal chemistry, this compound derivatives play a significant role. For example, ethyl 6-bromo-3-methyl-1,3-thiazolo[3,2-a]benzimidazole-2-carboxylate, a related compound, was prepared and evaluated for immunomodulatory and anticancer activities (Abdel‐Aziz et al., 2009).
Chemical Synthesis and Characterization
This compound is also significant in the field of chemical synthesis and characterization. The preparation and study of its derivatives have provided insights into chemical properties and reactions. For instance, the synthesis of ethyl 8-fluoro-5,6-dihydro-5-[11C]methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate, a benzodiazepine antagonist, shows the versatility of benzothiazole derivatives in synthesizing complex molecules (Maziére et al., 1984).
Photoluminescence and Optical Properties
Some studies have also focused on the photoluminescence and optical properties of this compound derivatives. For example, the study of ethyl 2-(piperidin-1-yl)benzo[d]thiazole-6-carboxylate revealed insights into the optical property of the compound, showing its potential in photoluminescence applications (Shafi et al., 2021).
Crystallographic Studies
Crystallographic studies of this compound derivatives, such as ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate, have provided valuable insights into their molecular structures and behaviors. These studies are crucial for understanding the compound's physical and chemical properties (Haroon et al., 2018).
Mechanism of Action
Mode of Action
The mode of action of Ethyl 2-methyl-1,3-benzothiazole-6-carboxylate is currently unknown. It’s possible that this compound interacts with its targets in a way that alters their function, leading to changes in cellular processes
Biochemical Pathways
Given the complexity of biochemical systems, this compound could potentially influence multiple pathways, leading to a variety of downstream effects .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, as they determine how much of the compound reaches its targets, how it is distributed throughout the body, how it is metabolized, and how it is eliminated .
Result of Action
Understanding these effects would provide valuable insights into the compound’s potential therapeutic uses .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets and how it is metabolized .
properties
IUPAC Name |
ethyl 2-methyl-1,3-benzothiazole-6-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2S/c1-3-14-11(13)8-4-5-9-10(6-8)15-7(2)12-9/h4-6H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLUVVPRHNXGQJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=C(S2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70348805 | |
Record name | ethyl 2-methyl-1,3-benzothiazole-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70348805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
103646-25-9 | |
Record name | ethyl 2-methyl-1,3-benzothiazole-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70348805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.